Cas no 1822501-54-1 ((S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid)

• Product Name: (S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid
• CAS No: 1822501-54-1
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• CID: 5951125
• PubChem ID: 156757809
• Update Time: 2025-06-14

(S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• AB33990
• 1260592-35-5
• (S)-4-(4-BROMO-PHENYL)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-BUTYRIC ACID
• EN300-7473523
• AB33989
• 1822501-54-1
• (S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid

• Inchi： 1S/C25H22BrNO4/c26-17-12-9-16(10-13-17)11-14-23(24(28)29)27-25(30)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,12-13,22-23H,11,14-15H2,(H,27,30)(H,28,29)
• InChI Key： PCAPTNBGMLTTII-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.07322g/mol
• Monoisotopic Mass: 479.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid

Comprehensive Analysis of (S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid (CAS No. 1822501-54-1)

The compound (S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid (CAS No. 1822501-54-1) is a specialized chiral building block widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 4-bromophenyl moiety, makes it invaluable for designing bioactive molecules. Researchers frequently search for "Fmoc-protected amino acids" or "chiral bromophenyl derivatives," reflecting its relevance in drug discovery and asymmetric synthesis.

In the context of current trends, this compound aligns with the growing demand for peptide-based therapeutics and targeted drug delivery systems. The Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique dominating discussions in "peptide drug development" forums. Its bromophenyl segment also attracts attention due to its potential in cross-coupling reactions, a hot topic in "organobromine chemistry" and "Pd-catalyzed transformations."

From a synthetic perspective, the chiral center at the 2-position of the butyric acid chain is critical for enantioselective applications. Laboratories often inquire about "optical purity determination" methods for such compounds, emphasizing the need for HPLC or chiral SFC analysis. The CAS No. 1822501-54-1 is frequently cross-referenced with "non-natural amino acid analogs," highlighting its role in expanding the toolbox of medicinal chemists.

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, proper handling of brominated aromatic compounds is advised. Searches like "green chemistry alternatives for bromophenyl synthesis" indicate industry shifts toward sustainable practices. The compound’s stability under SPPS conditions makes it a preferred choice over more labile alternatives, as noted in "peptide stability optimization" studies.

In summary, (S)-4-(4-Bromo-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-butyric acid bridges cutting-edge research and industrial applications. Its dual functionality—combining Fmoc-protection for peptide assembly and a bromine handle for diversification—positions it as a versatile intermediate in modern organic chemistry.